Cas no 1376281-76-3 (6-bromo-2,7-dimethyl-3,4-dihydro-2H-1,4-benzoxazine)

• Product Name: 6-bromo-2,7-dimethyl-3,4-dihydro-2H-1,4-benzoxazine
• CAS No: 1376281-76-3
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 4594873
• PubChem ID: 71755610
• Update Time: 2025-06-09

6-bromo-2,7-dimethyl-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2,7-dimethyl-3,4-dihydro-2H-1,4-benzoxazine

• Inchi： 1S/C10H12BrNO/c1-6-3-10-9(4-8(6)11)12-5-7(2)13-10/h3-4,7,12H,5H2,1-2H3
• InChI Key： STUKZTVEFCFQJX-UHFFFAOYSA-N
• SMILES： O1C2=CC(C)=C(Br)C=C2NCC1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 6-bromo-2,7-dimethyl-3,4-dihydro-2H-1,4-benzoxazine

Comprehensive Analysis of 6-bromo-2,7-dimethyl-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 1376281-76-3)

The compound 6-bromo-2,7-dimethyl-3,4-dihydro-2H-1,4-benzoxazine (CAS No. 1376281-76-3) is a heterocyclic organic molecule featuring a benzoxazine core structure. This scaffold is widely recognized in medicinal chemistry and material science due to its unique electronic properties and versatility in synthetic applications. The presence of a bromine substituent at the 6-position and methyl groups at the 2- and 7-positions enhances its reactivity, making it a valuable intermediate for cross-coupling reactions and drug discovery.

In recent years, the demand for benzoxazine derivatives has surged, driven by their applications in pharmaceuticals, agrochemicals, and advanced materials. Researchers are particularly interested in the 6-bromo-2,7-dimethyl variant due to its potential as a building block for kinase inhibitors and antimicrobial agents. The compound's CAS No. 1376281-76-3 is frequently searched in academic databases, reflecting its growing importance in organic synthesis and drug development pipelines.

From a synthetic perspective, 6-bromo-2,7-dimethyl-3,4-dihydro-2H-1,4-benzoxazine offers excellent regioselectivity in palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. This aligns with the industry's shift toward sustainable chemistry, as these methods minimize waste and improve atom economy. Environmental concerns and green chemistry trends have amplified interest in such halogenated benzoxazines, which enable efficient C-C and C-N bond formations under mild conditions.

The compound's stability and solubility profile also make it attractive for formulation scientists. Unlike many heterocycles, 6-bromo-2,7-dimethyl-3,4-dihydro-2H-1,4-benzoxazine exhibits good thermal stability, a critical factor for high-temperature applications in polymer science. Recent patents highlight its use in epoxy resin modifiers and flame-retardant additives, addressing the market's need for safer, high-performance materials.

Analytical characterization of CAS No. 1376281-76-3 typically involves NMR spectroscopy, HPLC, and mass spectrometry. These techniques confirm the compound's purity and structural integrity, which are essential for reproducibility in research. Quality control protocols for benzoxazine intermediates are a hot topic in online forums, with researchers sharing optimized analytical methods to ensure batch-to-batch consistency.

In drug discovery, the 1,4-benzoxazine motif is prized for its bioisosteric properties, often serving as a surrogate for phenolic or aniline groups. The 6-bromo-2,7-dimethyl derivative's ability to modulate pharmacokinetic parameters—such as metabolic stability and membrane permeability—has spurred investigations into its use for CNS-targeted therapies. This aligns with current trends in neurodegenerative disease research, where improved blood-brain barrier penetration is a key objective.

Supply chain transparency for 1376281-76-3 is another area of interest. With increasing regulatory scrutiny on chemical sourcing, suppliers now provide detailed certificates of analysis (CoA) and safety data sheets (SDS) to comply with global standards. This practice responds to frequent search queries about "reliable benzoxazine suppliers" and "quality assurance protocols for halogenated heterocycles."

Future directions for 6-bromo-2,7-dimethyl-3,4-dihydro-2H-1,4-benzoxazine may include its integration into metal-organic frameworks (MOFs) or covalent organic polymers (COPs). These applications capitalize on its rigid aromatic system and halogen handle for post-synthetic modifications—a theme gaining traction in materials science communities. As AI-driven molecular design advances, computational studies predicting new derivatives of CAS No. 1376281-76-3 could further expand its utility.